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Compound of Interest

N,N'-bis(3-
Compound Name: o
acetylphenyl)nonanediamide

Cat. No.: B323586

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular formula and weight for the
chemical compound N,N'-bis(3-acetylphenyl)nonanediamide.

Compound Identification

Systematic Name: N,N'-bis(3-acetylphenyl)nonanediamide

This compound is a symmetrical molecule featuring a central nonanediamide core. This core is
derived from nonanedioic acid (azelaic acid). Each of the two amide nitrogen atoms is
substituted with a 3-acetylphenyl group.

Physicochemical Data

The fundamental molecular properties of N,N'-bis(3-acetylphenyl)nonanediamide have been
determined and are summarized in the table below for clear reference.

Property Value
Molecular Formula C25H30N204
Molecular Weight 422.52 g/mol
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Methodology

The molecular formula was determined by the systematic dissection of the compound's [UPAC
name into its constituent chemical fragments: a nonanediamide linker and two 3-acetylphenyl
substituents. The total count of carbon, hydrogen, nitrogen, and oxygen atoms from these
components was summed to derive the final molecular formula.

The molecular weight was subsequently calculated based on this formula, utilizing the standard
atomic weights of each element.

Structural Representation

To illustrate the relationship between the constituent parts of N,N'-bis(3-
acetylphenyl)nonanediamide, a logical diagram is provided below.
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Caption: Logical structure of N,N'-bis(3-acetylphenyl)nonanediamide.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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